Cas no 921546-49-8 (2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide)

2-(4-Methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is a synthetic organic compound featuring a hybrid structure combining an indole-derived core with a methoxyphenoxyacetamide moiety. This molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive scaffold. The presence of both hydrogen-bond donor/acceptor sites and aromatic systems may enhance binding affinity in biological targets, while the methoxy group could influence solubility and metabolic stability. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s purity and stability under standard conditions further support its use in research applications, particularly in the development of novel therapeutic agents targeting indole-related pathways.

2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide structure

921546-49-8 structure

Product Name:2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

CAS No:921546-49-8

MF:C₁₇H₁₆N₂O₄

MW:312.319944381714

CID:6439304

Update Time:2025-10-25

2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
- 2-(4-methoxyphenoxy)-N-(2-oxo-1,3-dihydroindol-5-yl)acetamide
- Inchi： 1S/C17H16N2O4/c1-22-13-3-5-14(6-4-13)23-10-17(21)18-12-2-7-15-11(8-12)9-16(20)19-15/h2-8H,9-10H2,1H3,(H,18,21)(H,19,20)
- InChI Key： SSARXPKGNJHFHT-UHFFFAOYSA-N
- SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2)(=O)COC1=CC=C(OC)C=C1

2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2257-0320-2μmol	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2257-0320-5μmol	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2257-0320-10μmol	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2257-0320-20μmol	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2257-0320-1mg	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2257-0320-2mg	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2257-0320-3mg	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2257-0320-4mg	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2257-0320-5mg	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2257-0320-10mg	2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide	921546-49-8	90%+	10mg	$79.0	2023-05-16

2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Related Literature

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Additional information on 2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

2-(4-Methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 921546-49-8, known as 2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural properties, synthesis methods, biological activities, and potential applications of this compound.

Structural Analysis: The molecular structure of 2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is characterized by a phenoxy group substituted with a methoxy moiety at the para position and an indole ring system with a ketone group. The acetamide linkage connects these two aromatic systems, creating a molecule with both hydrophilic and hydrophobic regions. This balance is crucial for its interactions with biological targets and its pharmacokinetic properties.

Synthesis and Characterization: The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled the efficient construction of the indole ring system and the precise substitution patterns required for this molecule. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of the compound.

Biological Activities: Recent studies have highlighted the biological activities of 2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, particularly in the context of enzyme inhibition and receptor modulation. For instance, research published in 2023 demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. Additionally, preliminary pharmacological studies suggest that this compound may exhibit antioxidant properties, making it a candidate for applications in oxidative stress-related diseases.

Applications in Drug Discovery: The drug discovery potential of this compound lies in its ability to modulate key biological targets associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Its structural versatility allows for further modifications to enhance bioavailability and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are currently exploring its therapeutic potential through preclinical trials.

Environmental Impact: As with any novel chemical entity, understanding the environmental impact of 2-(4-methoxyphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is crucial. Recent eco-toxicological studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation pathways.

Conclusion: The compound CAS No. 921546-49-8, or 2-(4-methoxyphenoxy)-N-(2 oxo 2 3 dihydro 1H indol 5 yl)acetamide, represents a promising molecule at the intersection of organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound may pave the way for innovative therapeutic interventions across various medical fields.